2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine

• IUPAC Name: 2-(2-phenyl-1,3-oxazol-4-yl)ethanamine
• InChI: InChI=1S/C11H12N2O/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2
• InChI Key: BWSFNBUVKPIXTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CO2)CCN
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• CAS RN: 803641-67-0

Description

“2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine” is a chemical compound with the molecular formula C11H12N2O and a molecular weight of 188.23. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl group attached to an oxazole ring, which is further connected to an ethanamine group. The InChI code for this compound is 1S/C11H12N2O/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2.

Physical And Chemical Properties Analysis

The compound is stored in a dark place, under an inert atmosphere, at 2-8°C. Unfortunately, no data is available for its boiling point.

Scientific Research Applications

Functional Modification of Polymers

A study by Aly and El-Mohdy (2015) explored the modification of poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels through the condensation reaction with various amines, including aromatic amines similar to "2-(2-Phenyl-1,3-oxazol-4-yl)ethan-1-amine". These modifications aimed to enhance the polymers' properties for potential medical applications, demonstrating improved thermal stability and promising antibacterial and antifungal activities. This research suggests the utility of such amines in developing materials with enhanced biocompatibility and therapeutic potential (H. M. Aly & H. L. A. El-Mohdy, 2015).

Novel Synthetic Methodologies

Merkul and Müller (2006) introduced a novel synthesis approach for oxazole derivatives through an amidation-coupling-cycloisomerization (ACCI) sequence starting from propargyl amine. This method represents an innovative way to create oxazole compounds, highlighting the relevance of structural units similar to "this compound" in facilitating complex organic syntheses (E. Merkul & T. Müller, 2006).

Antimicrobial and Antifungal Activities

Several studies have investigated the antimicrobial properties of compounds featuring the oxazole ring. For instance, novel Schiff bases synthesized by Al‐Janabi et al. (2020) showed significant antibacterial activity against various pathogenic bacteria, underscoring the potential of oxazole derivatives in developing new antimicrobial agents (Ahmed S. M. Al‐Janabi, A. O. Elzupir, & T. Yousef, 2020).

Catalytic Applications and Material Science

Research by Sole et al. (2019) on novel ruthenium complexes bearing NNN click-based ligands, including those related to oxazole structures, showcased their excellent activity and selectivity in hydrogenation reactions. This work points to the utility of oxazole-containing ligands in catalysis, particularly for applications in sustainable chemistry and material science (Roberto Sole, M. Bortoluzzi, A. Spannenberg, S. Tin, Valentina Beghetto, & J. D. de Vries, 2019).

Safety and Hazards

The compound is classified as dangerous with the following hazard statements: H302-H315-H318-H335. The precautionary statements include: P261-P264-P270-P271-P280-P302+P352-P304+P340-P305+P351+P338-P310-P330-P332+P313-P362-P403+P233-P405-P501.